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Compound of Interest

Compound Name: 5-Formyilsalicylic acid

Cat. No.: B1198217

An In-depth Technical Guide to the Safety and Handling of 5-Formylsalicylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-
Formylsalicylic acid (CAS No. 616-76-2), a key intermediate in various synthetic processes,
including the manufacturing of pharmaceutical compounds.[1] Adherence to these guidelines is
crucial for ensuring a safe laboratory and manufacturing environment.

Hazard Identification and Classification

5-Formylsalicylic acid is classified as a hazardous substance. The primary hazards are
associated with irritation to the skin and eyes, and potential respiratory tract irritation.[2][3][4]
Some data also suggests it may be harmful if swallowed and may cause an allergic skin
reaction.[3][5]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[3][4]

H302: Harmful if swallowed.[3][5]
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e H317: May cause an allergic skin reaction.[3]
Signal Word: Warning[2][5]
Hazard Pictograms:

lw.alt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Formylsalicylic acid is presented
in the table below. This data is essential for understanding its behavior under various
experimental and storage conditions.

Property Value
Molecular Formula CsHeO4
Molecular Weight 166.13 g/mol [1][3]

White to light yellow or brownish-yellow

Appearance crystalline powder[1][2]
Melting Point 250 °C (decomposes)[1][5]
Boiling Point 361.2 °C at 760 mmHg[1][6]
Flash Point 186.5 °C[1][6]

Density Approximately 1.5 g/cm3[1]
Vapor Pressure 7.53E-06 mmHg at 25°C[6]

Exposure Controls and Personal Protection

As there are no established Occupational Exposure Limits (OELS) for 5-Formylsalicylic acid,
it is imperative to minimize exposure through robust engineering controls and appropriate
personal protective equipment (PPE).[1]

Engineering Controls
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e Ventilation: Work should be conducted in a well-ventilated area.[2] A local exhaust ventilation
system or a fume hood is recommended to control airborne concentrations.[7]

o Safety Equipment: Eyewash stations and safety showers must be readily available in the
immediate vicinity of handling areas.[7]

Personal Protective Equipment (PPE)

PPE Type Specifications

Wear tightly fitting safety goggles or a face

Eye/Face Protection )
shield.[2]

) ] Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection

and protective clothing are required.[2]

If dust is generated and ventilation is
Respiratory Protection inadequate, a NIOSH-approved particulate

respirator (e.g., N95) should be used.[5]

Safe Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of 5-Formylsalicylic acid.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Formylsalicylic-acid
https://www.osha.gov/chemicaldata/468
https://www.osha.gov/chemicaldata/468
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formylsalicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formylsalicylic-acid
https://www.sigmaaldrich.com/TW/zh/product/sial/47733
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Receiving and Storage

Receipt of Chemical

'

Inspect Container for Damage

'

Store in a Cool, Dry, Well-Ventilated Area
in a Tightly Closed Container [2]

Handlingland Use

Prepare Work Area
(Ensure Ventilation and PPE)

i

Weigh/Dispense in a Ventilated Enclosure

'

Use in Experiment

Post-Handling Waste Disposal

Collect Waste in a Labeled,
Closed Container

: i

Dispose of Waste According to
Local, State, and Federal Regulations

Decontaminate Work Surfaces

Wash Hands Thoroughly

Click to download full resolution via product page
Caption: Workflow for Safe Handling of 5-Formylsalicylic Acid.

First-Aid and Emergency Procedures

Immediate and appropriate first-aid measures are critical in the event of exposure.
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Exposure Route First-Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[4]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation occurs.[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
e Specific Hazards: Combustion may produce carbon oxides.[4]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

» Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as
described in Section 3.2. Avoid breathing dust and contact with skin and eyes.[2]

o Containment and Cleanup: Moisten the spilled solid to prevent dusting. Carefully sweep or
vacuum the material and place it into a suitable, labeled container for disposal.[7] Do not
allow the material to enter drains.[2]
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The following diagram provides a decision-making flowchart for emergency procedures.

-

Exposure or Spill?

S

Spill Exposure
spill exposure

Small Spill |Large Spill ‘%alation Skin Contact Eye Contact Ingestion
y y
large_spill inhalation skin_contact

Isolate, Wear PPE, Evacuate Area, Move to Fresh Air, Remove Contaminated Clothing,
Moisten and Sweep Up Contact EHS Seek Medical Attention Wash with Soap and Water

v

y
(action_spill_smalD (action_spill_large) (action_inhale) action_skin

small_spill

Flush with Water for 15 min,
Seek Immediate Medical Attention

Do NOT Induce Vomiting,
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Decision Tree.

Toxicological Information

The toxicological properties of 5-Formylsalicylic acid have not been thoroughly investigated.
[1] The available data indicates that it is an irritant to the skin and eyes and may cause
respiratory irritation.[2][3][4]

» Acute Toxicity: No specific LD50 or LC50 data is available.[1] It is classified as potentially
harmful if swallowed.[3][5]

» Skin Corrosion/Irritation: Causes skin irritation.[2][3]
o Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3]
o Respiratory or Skin Sensitization: May cause an allergic skin reaction.[3]

o Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data available.[1]
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Experimental Protocols for Hazard Assessment

The hazard classifications for skin and eye irritation are typically determined using standardized
test guidelines, such as those published by the Organisation for Economic Co-operation and
Development (OECD). These protocols are designed to ensure data reliability and address
animal welfare concerns.

Skin Irritation Testing (based on OECD Guideline 439: In
Vitro SKkin Irritation)

This test evaluates the potential of a substance to cause skin irritation using a reconstructed
human epidermis (RhE) model.

o Test System: A three-dimensional RhE model, which mimics the upper layers of human skin,
is used.

e Procedure:
o The test substance is applied topically to the surface of the RhE tissue.
o After a defined exposure period (e.g., 60 minutes), the substance is removed by rinsing.
o The tissue is incubated for a post-exposure period (e.g., 42 hours).

» Endpoint Measurement: Cell viability is measured using a colorimetric assay (e.g., MTT
assay). The viability of the treated tissue is compared to that of a negative control.

o Classification: A substance is identified as a skin irritant if it causes a significant reduction in
cell viability below a defined threshold (typically < 50%).

Eye Irritation Testing (based on OECD Guideline 492:
Reconstructed human Cornea-like Epithelium (RhCE)
test method)

This in vitro method assesses the potential for a chemical to cause serious eye damage or
irritation.
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o Test System: A three-dimensional RhCE model that mimics the human corneal epithelium is
utilized.

e Procedure:

o The test substance is applied to the surface of the RhCE tissue for a specified exposure
time.

o Following exposure, the tissue is rinsed and incubated.

o Endpoint Measurement: The viability of the RhCE cells is determined, usually with an MTT
assay, and compared to a negative control.

» Classification: The degree of cytotoxicity is used to classify the substance's eye irritation
potential. A viability of < 60% is indicative of an irritant.

Stability and Reactivity
o Chemical Stability: 5-Formylsalicylic acid is stable under recommended storage conditions.

[7]

» Conditions to Avoid: Information on specific conditions to avoid is limited, but high
temperatures and exposure to incompatible materials should be avoided.

o Incompatible Materials: No specific data on incompatible materials is consistently reported.

» Hazardous Decomposition Products: Upon combustion, carbon oxides may be formed.[4]

Disposal Considerations

Dispose of 5-Formylsalicylic acid and its containers in accordance with all applicable local,
state, and federal regulations.[4] Waste should be handled as hazardous and disposed of by a
licensed professional waste disposal service.

This guide is intended to provide essential safety and handling information. It is not a substitute
for a comprehensive risk assessment, which should be conducted by qualified personnel
before any new or modified procedure involving this substance. Always refer to the most
current Safety Data Sheet (SDS) for complete information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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